![molecular formula C17H15NO2 B5664047 1-(2-methyl-1H-indol-3-yl)-2-phenoxyethanone](/img/structure/B5664047.png)
1-(2-methyl-1H-indol-3-yl)-2-phenoxyethanone
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Overview
Description
“1-(2-methyl-1H-indol-3-yl)-2-phenoxyethanone” is a chemical compound that belongs to the class of organic compounds known as indole-3-acetic acid derivatives . These are compounds containing an acetic acid (or a derivative) linked to the C3 carbon atom of an indole .
Synthesis Analysis
The synthesis of indole derivatives, including “1-(2-methyl-1H-indol-3-yl)-2-phenoxyethanone”, often involves the Friedel-Crafts alkylation of indole with enones . In one study, a series of 3-substituted 2-methyl indole analogs were synthesized and evaluated for their biological activities .Molecular Structure Analysis
The molecular structure of “1-(2-methyl-1H-indol-3-yl)-2-phenoxyethanone” is characterized by the presence of an indole nucleus, which is a biologically active pharmacophore in medicinal molecules . This indole nucleus is linked to an acetic acid (or a derivative) at the C3 carbon atom .Chemical Reactions Analysis
Indole derivatives, including “1-(2-methyl-1H-indol-3-yl)-2-phenoxyethanone”, have been found to exhibit inhibitory activities against various enzymes. For instance, 2-azido-1-(2-methyl-1H-indol-3-yl)ethanone was found to be a good inhibitor with the lowest Ki value for both Acetylcholinesterase enzyme (AChE) and Glutathione S-transferase enzyme (GST) .Scientific Research Applications
1. Inhibition of Acetylcholinesterase (AChE) and Glutathione S-transferase (GST) Enzymes This compound has been found to exhibit moderate to good inhibitory activities against AChE and GST enzymes . AChE is a key enzyme in the human brain and plays an important role in many biological functions, particularly in central nervous system functions . GSTs are important enzymes in the cellular antioxidant system .
2. Synthesis of Novel 3-Substitue 2-Methyl Indole Analogs The compound is used in the synthesis of novel 3-substitue 2-methyl indole analogs . These analogs have shown potential as inhibitors of AChE and GST receptors .
ADMET and Pharmacokinetic Properties Prediction
The compound is used in the prediction of ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) and pharmacokinetic properties of the 3-substitue 2-methyl indole analogs .
Molecular Docking Studies
The compound is used in molecular docking studies to gain insight into the interaction modes of the synthesized analogs and rationalize structure-activity relationship .
Lead Drug Discovery
The compound is used in lead drug discovery using molecular docking for the selected enzymes .
Synthesis of Indole Derivatives
The compound is used in the synthesis of indole derivatives, which are prevalent moieties present in selected alkaloids .
Safety and Hazards
Future Directions
The future directions for “1-(2-methyl-1H-indol-3-yl)-2-phenoxyethanone” and other indole derivatives include further development of tubulin polymerization inhibitors . Indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .
properties
IUPAC Name |
1-(2-methyl-1H-indol-3-yl)-2-phenoxyethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO2/c1-12-17(14-9-5-6-10-15(14)18-12)16(19)11-20-13-7-3-2-4-8-13/h2-10,18H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URBCCRQWKDBWFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)C(=O)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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